2-((4-Allyl-5-(2-bromophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

• Molecular Formula: C20H16BrF3N4OS
• Molecular Weight: 497.3 g/mol
• IUPAC Name: 2-[[5-(2-bromophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H16BrF3N4OS/c1-2-11-28-18(13-7-3-5-9-15(13)21)26-27-19(28)30-12-17(29)25-16-10-6-4-8-14(16)20(22,23)24/h2-10H,1,11-12H2,(H,25,29)
• InChI Key: ACDBVZIDFWJOST-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)NC2=CC=CC=C2C(F)(F)F)C3=CC=CC=C3Br

Description

The compound, with CAS No. 332910-82-4 and molecular formula C₂₀H₁₆BrF₃N₄OS (MW: 497.33 g/mol), is a 1,2,4-triazole derivative featuring:

• 4-Allyl substitution on the triazole ring, enhancing steric and electronic interactions.
• 5-(2-Bromophenyl) group, contributing to halogen bonding and lipophilicity.
• Thioether linkage at position 3, which improves metabolic stability compared to oxygen-based ethers.
• N-(2-(Trifluoromethyl)phenyl)acetamide moiety, where the trifluoromethyl group increases bioavailability through enhanced membrane permeability .

Biological Activity

The compound 2-((4-Allyl-5-(2-bromophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide is a member of the triazole family, which has garnered attention due to its diverse biological activities. This article aims to consolidate the available research on its biological activity, focusing on its potential therapeutic applications and mechanisms of action.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{18}BrN_{4}S$, with a molecular weight of approximately 477.81 g/mol. The structure features a triazole ring, an allyl group, and a trifluoromethyl-substituted phenyl moiety, contributing to its biological properties.

Antimicrobial Activity

Triazole derivatives are known for their antimicrobial properties. Studies have shown that compounds similar to the one in focus exhibit significant antibacterial and antifungal activities. For instance, triazole derivatives have been tested against various strains of bacteria and fungi, with some showing higher efficacy than traditional antibiotics .

Anticancer Activity

Research indicates that triazole derivatives can inhibit cancer cell proliferation. For example, compounds with similar structural motifs demonstrated promising anticancer effects in vitro against human colon cancer cell lines (HCT 116). One study reported an IC50 value of 4.363 μM for a related compound compared to doxorubicin . The mechanism often involves the inhibition of key enzymes involved in cancer cell metabolism and proliferation.

Anticonvulsant Activity

Some studies have explored the anticonvulsant potential of triazole derivatives. For instance, modifications on triazole structures have shown activity in models like the maximal electroshock (MES) and pentylenetetrazol (PTZ) tests. Compounds demonstrated significant protective indices, indicating their potential as anticonvulsants .

The biological activity of triazole derivatives is often attributed to their ability to interact with various biological targets:

• Enzyme Inhibition : Many triazoles act as enzyme inhibitors, particularly targeting kinases involved in cancer progression.
• Antimicrobial Mechanism : The disruption of fungal cell membrane synthesis is a common mechanism for the antifungal action of triazoles.
• GABAergic System Modulation : Some compounds have been shown to modulate GABA receptors, which is crucial for their anticonvulsant effects .

Case Studies

• Anticancer Study : A study involving a series of triazole derivatives demonstrated that specific modifications led to enhanced anticancer activity against HCT 116 cells. The most potent derivative exhibited an IC50 value significantly lower than that of established chemotherapeutics .
• Antimicrobial Efficacy : A comparative analysis showed that certain triazole derivatives were effective against resistant strains of bacteria, outperforming conventional antibiotics in several assays .

Comparison with Similar Compounds

Impact of Halogen Substitution

• Bromine vs. This may improve target binding in hydrophobic pockets .
• Trifluoromethyl Group: The CF₃ group in the target compound increases metabolic stability and bioavailability compared to non-fluorinated analogues (e.g., ) .

Role of Heteroaromatic Groups

• Pyridinyl vs. Phenyl : Pyridinyl-containing derivatives () exhibit improved solubility due to nitrogen’s polarity but may reduce blood-brain barrier penetration compared to purely aromatic substituents .
• Furyl/Thienyl vs. Bromophenyl : Furyl/thienyl groups () lower molecular weight and steric bulk but reduce halogen-mediated interactions critical for receptor binding .